2-((2-allyl-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-(3,4-dimethoxyphenethyl)acetamide
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Description
2-((2-allyl-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-(3,4-dimethoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C24H26N2O5 and its molecular weight is 422.481. The purity is usually 95%.
BenchChem offers high-quality 2-((2-allyl-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-(3,4-dimethoxyphenethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((2-allyl-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-(3,4-dimethoxyphenethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Activity
A study by Al-Suwaidan et al. (2016) explored the synthesis of novel 3-benzyl-substituted-4(3H)-quinazolinones, including compounds structurally similar to the requested molecule. These compounds exhibited significant antitumor activity, with some showing broad-spectrum effects and potencies higher than the positive control, 5-fluorouracil. The study also employed molecular docking to understand the compounds' interactions with key cancer-related targets like EGFR-TK and B-RAF kinase Al-Suwaidan et al., 2016.
Analgesic and Anti-inflammatory Activities
Research by Alagarsamy et al. (2015) synthesized novel quinazolinone derivatives, including structures similar to the molecule . These compounds were tested for their analgesic and anti-inflammatory activities, with some showing significant potency compared to standard drugs like diclofenac sodium Alagarsamy et al., 2015. Mikhailovskii et al. (2020) also synthesized related compounds demonstrating notable analgesic effects and some antihypoxic and antimicrobial activities Mikhailovskii et al., 2020.
Structural and Molecular Studies
Studies like those conducted by Niederstein and Peter (1989), and Rao and Reddy (1994) delve into the structural aspects of compounds structurally similar to the requested molecule. They provide insights into the chemical behavior and potential applications of these compounds in various fields, including materials science and molecular design Niederstein & Peter, 1989; Rao & Reddy, 1994.
Antimicrobial and Antifungal Potential
Compounds like those studied by Bardiot et al. (2015) show that derivatives of the molecule can possess broad-spectrum antifungal properties, demonstrating efficacy against a range of fungi species Bardiot et al., 2015.
properties
IUPAC Name |
N-[2-(3,4-dimethoxyphenyl)ethyl]-2-(1-oxo-2-prop-2-enylisoquinolin-5-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N2O5/c1-4-13-26-14-11-18-19(24(26)28)6-5-7-20(18)31-16-23(27)25-12-10-17-8-9-21(29-2)22(15-17)30-3/h4-9,11,14-15H,1,10,12-13,16H2,2-3H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INEGSOMHAGKINV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)COC2=CC=CC3=C2C=CN(C3=O)CC=C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((2-allyl-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)-N-(3,4-dimethoxyphenethyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.